3-(2,4-difluorophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 10-(2,4-difluorophenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-11-thione
• InChI: InChI=1S/C17H14F2N2OS/c1-17-9-13(11-4-2-3-5-15(11)22-17)20-16(23)21(17)14-7-6-10(18)8-12(14)19/h2-8,13H,9H2,1H3,(H,20,23)
• InChI Key: XSNPFKWIJCNOIW-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C3=CC=CC=C3O1)NC(=S)N2C4=C(C=C(C=C4)F)F
• Molecular Formula: C17H14F2N2OS
• Molecular Weight: 332.4 g/mol
• CAS No.: 946213-04-3

Description

3-(2,4-difluorophenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C17H14F2N2OS and its molecular weight is 332.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• The compound is synthesized using a Biginelli reaction, which involves the reaction of salicylic aldehydes with nitroacetone and urea, leading to the predominant formation of specific diastereomers (Sedova et al., 2014). In solutions like DMF and DMSO, these diastereomers undergo ring opening, resulting in a dynamic equilibrium between various components (Sedova et al., 2014).

Intramolecular Transformations

• The compound undergoes interesting intramolecular transformations, such as oxadiazocine ring opening in certain solvent conditions, leading to the formation of diastereomeric methanobenzoxadiazocines (Sedova et al., 2016).

Crystal Structure Analysis

• The crystal structures of similar oxadiazocine derivatives have been analyzed, revealing insights into hydrogen bonding and molecular arrangements in crystalline forms (Gumus et al., 2019).

Green Chemistry Applications

• In the context of green chemistry, natural acidic mediums like Averrhoa bilimbi extract have been used for facilitating the synthesis of related compounds, highlighting an eco-friendly approach in synthetic chemistry (Patil et al., 2021).

Antimicrobial Properties

• Certain derivatives of oxadiazocine have demonstrated antimicrobial properties, suggesting potential applications in medical and pharmaceutical research (JagadeeshPrasad et al., 2015).

Theoretical Studies and Spectroscopy

• Theoretical estimations and spectroscopic studies have been conducted on oxadiazocine derivatives, providing insights into their molecular structure, electronic properties, and tautomerism (Soliman et al., 2015).

Antifungal and Anti-inflammatory Activities

• Research has indicated that certain oxadiazocine derivatives exhibit antifungal and anti-inflammatory activities, making them of interest in the development of new therapeutic agents (Koksal et al., 2013).